1-Benzyl-4-chloro-1H-indazole

• Molecular Formula: C14H11ClN2
• Molecular Weight: 242.70 g/mol
• IUPAC Name: 1-benzyl-4-chloroindazole
• InChI: InChI=1S/C14H11ClN2/c15-13-7-4-8-14-12(13)9-16-17(14)10-11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key: KJTIWAUEPPUGSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=N2)C(=CC=C3)Cl

Description

1-Benzyl-4-chloro-1H-indazole is a bicyclic aromatic heterocycle featuring an indazole core substituted with a chlorine atom at the 4-position and a benzyl group at the 1-position (Fig. 1). The indazole scaffold is known for its versatility in medicinal chemistry and materials science due to its dual nitrogen atoms, which enable diverse electronic interactions. Applications of such compounds may range from kinase inhibitors to corrosion inhibitors, though specific data for 1-Benzyl-4-chloro-1H-indazole remain unexplored in the cited literature.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Benzyl-4-chloro-1H-indazole can be synthesized through several methods. One common approach involves the cyclization of 2-azidobenzaldehydes with amines under catalyst-free and solvent-free conditions . Another method includes the Cu(OAc)2-catalyzed reaction of 2-(methylamino)benzonitrile with an organometallic reagent to form N-H ketimine species, followed by cyclization to form the indazole ring .

Industrial Production Methods: Industrial production of 1-Benzyl-4-chloro-1H-indazole typically involves large-scale synthesis using optimized reaction conditions to ensure high yields and purity. Transition metal-catalyzed reactions are often employed due to their efficiency and minimal formation of byproducts .

Chemical Reactions Analysis

Types of Reactions: 1-Benzyl-4-chloro-1H-indazole undergoes various chemical reactions, including:

Electrophilic Substitution: Such as halogenation, nitration, and sulfonation.

Nucleophilic Substitution: Reactions involving the replacement of the chlorine atom with other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions:

Halogenation: Chlorine or bromine in the presence of a catalyst.

Nitration: Nitric acid and sulfuric acid mixture.

Sulfonation: Sulfur trioxide or chlorosulfonic acid.

Major Products Formed:

Halogenated Derivatives: Such as 1-Benzyl-4-bromo-1H-indazole.

Nitrated Derivatives: Such as 1-Benzyl-4-nitro-1H-indazole.

Sulfonated Derivatives: Such as 1-Benzyl-4-sulfonyl-1H-indazole.

Scientific Research Applications

1-Benzyl-4-chloro-1H-indazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Investigated for its anticancer, anti-inflammatory, and antimicrobial properties.

Industry: Utilized in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Benzyl-4-chloro-1H-indazole involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s structure allows it to interact with various biological targets, leading to its diverse biological effects .

Comparison with Similar Compounds

Research Findings and Gaps

• Key Finding : 4-Chloro-1H-indazole outperforms other 4-substituted analogs in inhibition studies, underscoring chlorine’s balanced electronic and steric properties .
• Knowledge Gap: No experimental data exist for 1-Benzyl-4-chloro-1H-indazole’s biological or chemical performance. Comparative studies with 4-chloro-1H-indazole are needed to quantify the benzyl group’s impact.